Cas no 36238-80-9 (5-Nitrobenzo[d]isoxazol-3-ol)

5-Nitrobenzo[d]isoxazol-3-ol structure
5-Nitrobenzo[d]isoxazol-3-ol structure
Product Name:5-Nitrobenzo[d]isoxazol-3-ol
CAS No:36238-80-9
MF:C7H4N2O4
MW:180.117661476135
MDL:MFCD09842494
CID:828825
PubChem ID:12591252
Update Time:2025-04-19

5-Nitrobenzo[d]isoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrobenzo[d]isoxazol-3-ol
    • 1,2-BENZISOXAZOL-3(2H)-ONE, 5-NITRO- (Related Reference)
    • 5-nitro-1,2-benzoxazol-3-one
    • 3-hydroxy-5-nitro-1,2-benzisoxazole
    • 5-nitro-1,2-benzisoxazol-3-ol
    • 5-Nitro-3-hydroxy-1,2-benzisoxazol
    • 5-nitrobenzisoxazol-3-ol
    • 5-nitro-benzo[d]isoxazol-3-ol
    • 5-nitro-benzo[d]isoxazol-3-one
    • AK-80678
    • ANW-68155
    • Benzo[d]isoxazol-3-ol Derivative, 3e
    • CHEMBL472830
    • CTK1B0144
    • SureCN6588863
    • 1,2-Benzisoxazol-3(2H)-one, 5-nitro-
    • MFCD09842494
    • AC-27119
    • BDBM23172
    • 5-Nitro-1,2-benzoxazol-3(2H)-one
    • AKOS016007063
    • CS-0451693
    • G71926
    • 5-Nitrobenzisoxazol-3(2H)-one
    • DTXSID10503618
    • SY280803
    • DA-17149
    • 5-nitro-1,2-benzoxazol-3-ol
    • SCHEMBL6588863
    • NPKARQNMFDJQQO-UHFFFAOYSA-N
    • 36238-80-9
    • AKOS006311386
    • MDL: MFCD09842494
    • Inchi: 1S/C7H4N2O4/c10-7-5-3-4(9(11)12)1-2-6(5)13-8-7/h1-3H,(H,8,10)
    • InChI Key: NPKARQNMFDJQQO-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.01710661g/mol
  • Monoisotopic Mass: 180.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 84.2Ų

5-Nitrobenzo[d]isoxazol-3-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Nitrobenzo[d]isoxazol-3-ol Pricemore >>

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